Cas no 67237-38-1 (1,2,8,9-tetrahydrodicyclobuta[b,g]phenanthrene)

• Product Name: 1,2,8,9-tetrahydrodicyclobuta[b,g]phenanthrene
• CAS No: 67237-38-1
• MF: C₁₈H₁₄
• MW: 230.303764820099
• CID: 1716191
• PubChem ID: 149407
• Update Time: 2025-04-21

1,2,8,9-tetrahydrodicyclobuta[b,g]phenanthrene Chemical and Physical Properties

Names and Identifiers

• 1,2,8,9-tetrahydrodicyclobuta[b,g]phenanthrene
• Dicyclobuta(b,g)phenanthrene, 1,2,8,9-tetrahydro-
• 67237-38-1
• DTXSID30217563

• Inchi： 1S/C18H14/c1-2-12-3-6-15-9-13-4-5-14(13)10-17(15)18(12)16-8-7-11(1)16/h1-3,6,9-10H,4-5,7-8H2
• InChI Key： JURYTAHXWYUYDV-UHFFFAOYSA-N
• SMILES： C12=C(C=CC3=CC=C4C=C5CCC5=CC4=C13)CC2

Computed Properties

• Exact Mass: 230.109550447g/mol
• Monoisotopic Mass: 230.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 0Ų